Cas no 921556-68-5 (4-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921556-68-5
• MF: C₁₆H₁₅BrN₂O₃S
• MW: 395.270901918411
• CID: 5964366
• PubChem ID: 20933286
• Update Time: 2025-05-24

4-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• 4-bromo-N-(1-ethyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• AKOS001997459
• CCG-176619
• F2256-0025
• 4-bromo-N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide
• 921556-68-5

• Inchi： 1S/C16H15BrN2O3S/c1-2-19-15-8-5-13(9-11(15)10-16(19)20)18-23(21,22)14-6-3-12(17)4-7-14/h3-9,18H,2,10H2,1H3
• InChI Key： KLYJXTUTXKQXIE-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3CC)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 393.99868g/mol
• Monoisotopic Mass: 393.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

4-Bromo-N-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-Indol-5-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview

4-Bromo-N-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-Indol-5-Yl)Benzene-1-Sulfonamide is a complex organic compound with the CAS registry number 921556-68-5. This compound belongs to the class of sulfonamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a sulfonamide group attached to a brominated benzene ring and an indole derivative, making it a promising candidate for various applications in drug discovery and chemical research.

The sulfonamide functional group is a key feature of this compound, known for its ability to form hydrogen bonds and act as a bioisostere in drug design. The presence of the bromine atom on the benzene ring introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. The indole moiety, with its ethyl substituent and oxo group, adds complexity to the molecule's structure, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The sulfonamide group in this compound has been shown to improve solubility and stability, which are critical factors for drug delivery. Furthermore, the bromine substitution on the benzene ring may play a role in modulating the compound's electronic properties, making it a versatile scaffold for further chemical modifications.

From a synthetic perspective, the preparation of 4-bromo-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-Yl)benzene-sulfonamide involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including Suzuki coupling and nucleophilic aromatic substitution, to construct this molecule efficiently. These methods not only ensure high yields but also pave the way for large-scale production if needed.

In terms of biological activity, this compound has shown potential as an inhibitor of certain protein kinases, which are key targets in cancer therapy. Preclinical studies suggest that it may exhibit selective binding to these enzymes, leading to reduced cell proliferation and apoptosis induction in cancer cell lines. Additionally, its ability to cross the blood-brain barrier makes it a candidate for neurodegenerative disease treatments.

The indole derivative component of this compound has also been linked to anti-inflammatory properties. Studies indicate that it can modulate cytokine production and reduce oxidative stress in vitro. These findings underscore its potential application in inflammatory diseases such as arthritis or cardiovascular disorders.

From an analytical standpoint, modern techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing this compound's structure and purity. These methods provide critical insights into its molecular integrity and help ensure its reliability for both research and therapeutic purposes.

In conclusion, 4-bromo-N-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-indol-sulfonamide) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. As research continues to unravel its full potential, this compound stands as a testament to the ingenuity of modern chemical synthesis and drug discovery.